6-[(4-Methoxyphenyl)methyl]-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[(4-methoxyphenyl)methyl]-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O4/c1-12-9-24-16-17(22(3)20(28)25(18(16)27)10-13(2)26)21-19(24)23(12)11-14-5-7-15(29-4)8-6-14/h5-9H,10-11H2,1-4H3
• InChI Key: YNOVYUVNCGQJLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC(=O)C)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

This compound is a chemiluminescent agent. It is used in research, particularly in the study of leucocyte function. The product is available from various suppliers, including Benchchem and Smolecule.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound , related to mesoionic purinone analogs, has been studied for its synthesis and properties. For instance, Coburn and Taylor (1982) explored mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, highlighting their synthesis from 4-amino-l-methylpyrimidin-6-ones and their hydrolytic ring-opening reactions (Coburn & Taylor, 1982). Similarly, Simo et al. (1998) reported on the synthesis of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, obtained by intramolecular alkylation (Simo, Rybár, & Alföldi, 1998).

Photochromism and Molecular Studies

Further research includes the study of photochromism and molecular structures. Bai et al. (2010) synthesized 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles, observing photochromism in solution upon irradiation, demonstrating potential applications in photoresponsive materials (Bai, Han, Wang, & Meng, 2010).

Pharmacological Evaluation

The pharmacological potential of imidazo[2,1-f]purine-2,4-dione derivatives has been explored, with some compounds showing promise as anxiolytic and antidepressant agents. For example, Zagórska et al. (2009) synthesized a series of N-8-arylpiperazinylpropyl derivatives, finding compounds that exhibited anxiolytic-like activity and comparing their effects to Diazepam and Imipramine (Zagórska et al., 2009).

Antimycobacterial Activity

Research by Miranda and Gundersen (2009) focused on designing and synthesizing 4‐substituted 1‐(p‐methoxybenzyl)imidazoles to mimic the structure of antimycobacterial 6‐aryl‐9‐(p‐methoxybenzyl)purines, with some compounds showing antimycobacterial activity in vitro, although not as potent as previously synthesized purines and pyrimidines (Miranda & Gundersen, 2009).